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Compound of Interest

Compound Name: 3-Methylcatechol

Cat. No.: B131232 Get Quote

An In-depth Technical Guide to 3-Methylcatechol

Introduction
3-Methylcatechol, also known as 3-methyl-1,2-benzenediol or 2,3-dihydroxytoluene, is an

organic aromatic compound belonging to the catechol family.[1][2] It is characterized by a

benzene ring with two adjacent hydroxyl groups and a methyl group at the 3-position.[3] This

compound serves as a versatile molecular building block in organic synthesis for producing

various active compounds, including antibacterial agents and antioxidants.[4][5] It is also

recognized as a xenobiotic metabolite produced by certain bacteria, such as Pseudomonas

putida, during the degradation of aromatic compounds like toluene.[1] This guide provides a

comprehensive overview of the physical and chemical properties, synthesis, analysis, and

biological significance of 3-Methylcatechol for researchers, scientists, and professionals in

drug development.

Physical and Chemical Properties
3-Methylcatechol is a grey to brown-grey crystalline solid at room temperature.[5][6] It is

soluble in water and various organic solvents.[6][7] The presence of two hydroxyl groups

makes it a weakly acidic compound.[2][6] Key physical and chemical properties are

summarized in the tables below.

Table 1: General and Physical Properties of 3-Methylcatechol
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Property Value Source

Molecular Formula C₇H₈O₂ [1]

Molecular Weight 124.14 g/mol [1]

Appearance
Grey to brown-grey crystalline

powder
[5][8]

Melting Point 65-68 °C [5][9]

Boiling Point 241 °C [1][5]

Density ~1.1006 g/cm³ (estimate) [5]

Flash Point 140 °C [5]

pKa 9.91 ± 0.10 (Predicted) [5]

LogP 1.340 (est) [5]

Table 2: Solubility of 3-Methylcatechol

Solvent Solubility Source

Water Soluble [2][5]

DMSO 50 mg/mL (402.77 mM) [4][10]

Acetonitrile Slightly Soluble [5]

Benzene Slightly Soluble [5][7]

Chloroform Slightly Soluble [5]

Ethanol Soluble [3]

Acetone Soluble [3]

Ether Soluble [3]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 3-Methylcatechol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcatechol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcatechol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9212442.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/m34006
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcatechol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://www.benchchem.com/product/b131232?utm_src=pdf-body
https://foodb.ca/compounds/FDB000357
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://www.medchemexpress.com/3-methylcatechol.html
https://www.glpbio.com/3-methylcatechol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://www.solubilityofthings.com/3-methylbenzene-12-diol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9212442_EN.htm
https://www.chempacific-zhejiang.com/what-makes-3-methylcatechol-different-from-other-catechols.html
https://www.chempacific-zhejiang.com/what-makes-3-methylcatechol-different-from-other-catechols.html
https://www.chempacific-zhejiang.com/what-makes-3-methylcatechol-different-from-other-catechols.html
https://www.benchchem.com/product/b131232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Spectral Properties of 3-Methylcatechol

Technique Data Highlights Source

Mass Spectrometry (MS)
Precursor m/z: 123.0451535

([M-H]⁻)
[1]

Gas Chromatography-Mass

Spectrometry (GC-MS)

Major fragments at m/z: 124.0,

99.99, 78.0, 123.0
[1]

Infrared (IR) Spectroscopy
KBr wafer technique data

available
[1][11]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

¹H NMR and ¹³C NMR data are

available for characterization,

though specific peak

assignments for 3-

Methylcatechol require direct

experimental data. Data for the

isomer 4-Methylcatechol is

publicly available.

[12]

Synthesis and Experimental Protocols
3-Methylcatechol can be synthesized through various chemical and biological routes.

Chemical synthesis is often complex with low overall yields, making biocatalytic production an

attractive alternative.

Chemical Synthesis Protocol: From 2-Hydroxy-3-
methylbenzaldehyde
This method utilizes a flavin catalyst for the oxidation of 2-hydroxy-3-methylbenzaldehyde.

Methodology:

Combine 2-hydroxy-3-methylbenzaldehyde (0.2 mmol), a Flavin catalyst (0.02 mmol), and 2

mL of a MeOH/H₂O (95/5) solvent mixture in a glass vial.[6]
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Add 1M aqueous sodium bicarbonate solution (200 µL) and 35% hydrogen peroxide solution

(120 µL).[6]

Stir the mixture at room temperature for 3 hours.[6]

Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting

material is consumed.[6]

After completion, transfer the mixture to a round-bottom flask and add 50 mg of silica gel.[6]

Evaporate the solvent under reduced pressure to obtain a product-silica gel complex.[6]

Purify the product by column chromatography using 1:3 ethyl acetate/n-hexane as the eluent

to yield 3-Methylcatechol.[6]

Biocatalytic Synthesis: From Toluene
Pseudomonas putida strains can be engineered to produce 3-Methylcatechol from toluene.

This process involves the sequential action of toluene dioxygenase and a dehydrogenase.

Methodology:

Cultivate a suitable strain of Pseudomonas putida (e.g., a mutant strain incapable of

degrading 3-methylcatechol) in an appropriate growth medium.

Introduce toluene to the culture. The bacterial enzymes convert toluene to cis-toluene

dihydrodiol and then to 3-methylcatechol.

To overcome the toxicity of 3-methylcatechol to the microorganisms, an integrated

bioproduction and extraction system, such as a two-phase octanol/water system, can be

employed.[9]

The product, 3-methylcatechol, preferentially partitions into the organic phase (octanol),

from which it can be recovered.
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Workflow for Biocatalytic Synthesis of 3-Methylcatechol
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Biocatalytic Synthesis Workflow
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Reactions
The two hydroxyl groups of 3-Methylcatechol are the primary sites of its reactivity.

Oxidation: 3-Methylcatechol is susceptible to oxidation, especially when exposed to air or

light, which can lead to coloration and degradation.[3]

Enzymatic Cleavage: In microbial metabolism, catechol dioxygenases cleave the aromatic

ring of 3-methylcatechol. This can occur via two main pathways:

Intradiol (ortho) cleavage: The ring is cleaved between the two hydroxyl-bearing carbons.

Catechol 1,2-dioxygenase catalyzes this reaction.[13][14]

Extradiol (meta) cleavage: The ring is cleaved adjacent to one of the hydroxyl groups.

Catechol 2,3-dioxygenase is responsible for this type of cleavage.[14][15]
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Metabolic Pathways of 3-Methylcatechol
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Metabolic Cleavage of 3-Methylcatechol

Analytical Methods
Accurate quantification and identification of 3-Methylcatechol are essential for research and

industrial applications.
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Quantitative Analysis in Urine
This protocol is used for determining the levels of catechol and 4-methylcatechol in human

urine samples.

Methodology:

Use [U-¹⁴C]Catechol as an internal standard.

Treat the urine sample with β-glucuronidase and sulfatase to hydrolyze conjugates.

Acidify the sample and perform a liquid-liquid extraction with diethyl ether.

Evaporate the ether extract and silylate the residue to create volatile derivatives.

Analyze the derivatized sample using glass capillary gas chromatography (GC), typically

coupled with a mass spectrometer (MS) for detection and quantification.

Colorimetric Determination (Arnow's Method)
This method is suitable for determining 3-methylcatechol concentrations in aqueous solutions.

Methodology:

The sample containing 3-methylcatechol is mixed with a nitrite-molybdate reagent.

Sodium hydroxide is then added, resulting in the formation of a colored complex.

The absorbance of the solution is measured spectrophotometrically, and the concentration is

determined by comparison with a standard curve.

Biological Activity and Toxicology
3-Methylcatechol exhibits a range of biological effects and has a defined toxicological profile.

It is known to be an enzyme inhibitor and is toxic to many microorganisms.[5]

Table 4: Ecotoxicity of 3-Methylcatechol
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Organism Endpoint Value Source

Fish LC₅₀ 11.83 mg/L [4]

Fish ChV (Chronic Value) 6.94 mg/L [4]

Green Algae EC₅₀ 3.61 mg/L [4]

Green Algae ChV (Chronic Value) 0.45 mg/L [4]

Daphnia LC₅₀ 109.54 mg/L [4]

Daphnia ChV (Chronic Value) 42.03 mg/L [4]

Human Safety: 3-Methylcatechol is classified as harmful if swallowed or in contact with skin

and causes skin irritation.[1][16] It is also an irritant to the eyes and respiratory system.[16]

Ingestion may cause significant damage to the digestive system.[16] When heated to

decomposition, it emits acrid smoke and fumes.[5][8]

Conclusion
3-Methylcatechol is a compound of significant interest due to its role as a key intermediate in

both chemical synthesis and microbial metabolism. Its well-defined physical and chemical

properties, coupled with established methods for its synthesis and analysis, make it a valuable

tool for researchers. However, its inherent toxicity necessitates careful handling and

consideration in any application. This guide provides a foundational understanding for

professionals working with 3-Methylcatechol, enabling further exploration into its potential in

drug development, bioremediation, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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